N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide

• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol
• IUPAC Name: N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-3-(3-nitropyrazol-1-yl)propanamide
• InChI: InChI=1S/C15H22N4O3/c1-10(13-9-11-2-3-12(13)8-11)16-15(20)5-7-18-6-4-14(17-18)19(21)22/h4,6,10-13H,2-3,5,7-9H2,1H3,(H,16,20)
• InChI Key: OORRNYREZRRNPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2CCC1C2)NC(=O)CCN3C=CC(=N3)[N+](=O)[O-]

Description

N-[1-(bicyclo[221]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide is a complex organic compound with a unique structure that combines a bicyclic heptane ring, a nitro-substituted pyrazole, and a propanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide typically involves multiple steps. One common route starts with the preparation of the bicyclo[2.2.1]heptane derivative, followed by the introduction of the ethyl group. The nitro-substituted pyrazole is then synthesized separately and coupled with the bicyclic intermediate. Finally, the propanamide group is introduced through an amidation reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, is crucial to improve yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be oxidized to introduce additional functional groups.

Substitution: The bicyclic ring and pyrazole moiety can participate in substitution reactions to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or sodium borohydride for reduction, and oxidizing agents like potassium permanganate for oxidation. Solvents such as dichloromethane or ethanol are often used to dissolve the compound and facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino-substituted derivative, while oxidation can introduce hydroxyl or carbonyl groups.

Scientific Research Applications

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a potential candidate for studying enzyme interactions and protein binding.

Medicine: Its potential pharmacological properties, such as anti-inflammatory or antimicrobial activity, are of interest for drug development.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide involves its interaction with molecular targets, such as enzymes or receptors. The bicyclic heptane ring and pyrazole moiety can bind to specific sites on proteins, modulating their activity. The nitro group may also play a role in redox reactions, influencing the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-amino-1H-pyrazol-1-yl)propanamide: Similar structure but with an amino group instead of a nitro group.

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-hydroxy-1H-pyrazol-1-yl)propanamide: Similar structure but with a hydroxyl group instead of a nitro group.

Uniqueness

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-3-(3-nitro-1H-pyrazol-1-yl)propanamide is unique due to the presence of the nitro group, which can participate in various redox reactions and influence the compound’s biological activity. This makes it distinct from similar compounds with different substituents.